Cas no 2613381-75-0 (1-{7,10-dioxadispiro2.2.4^{6}.2^{3}dodecan-1-yl}methanamine)

• Product Name: 1-{7,10-dioxadispiro2.2.4^{6}.2^{3}dodecan-1-yl}methanamine
• CAS No: 2613381-75-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD33032235
• CID: 5662077
• PubChem ID: 155943490
• Update Time: 2025-07-10

1-{7,10-dioxadispiro2.2.4^{6}.2^{3}dodecan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-27716633
• 1-{7,10-dioxadispiro[2.2.4^{6}.2^{3}]dodecan-1-yl}methanamine
• 2613381-75-0
• 1-{7,10-dioxadispiro2.2.4^{6}.2^{3}dodecan-1-yl}methanamine

• MDL： MFCD33032235
• Inchi： 1S/C11H19NO2/c12-8-9-7-10(9)1-3-11(4-2-10)13-5-6-14-11/h9H,1-8,12H2
• InChI Key： OSEUNEOKYRWALX-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC1(CC2)CC1CN

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-{7,10-dioxadispiro2.2.4^{6}.2^{3}dodecan-1-yl}methanamine

Introduction to 1-{7,10-dioxadispiro[2.2.4⁶.2³]dodecan-1-yl}methanamine (CAS No. 2613381-75-0)

1-{7,10-dioxadispiro[2.2.4⁶.2³]dodecan-1-yl}methanamine, identified by its CAS number 2613381-75-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine features an intricate molecular architecture, consisting of two interconnected macrocyclic systems: a dioxane ring and a spirocyclic backbone, which contributes to its unique chemical properties and potential biological activities.

The compound's structure is characterized by a highly symmetric arrangement, with the dioxane moiety linking two distinct carbon skeletons through spiro centers. This structural motif not only imparts rigidity to the molecule but also creates multiple stereocenters, making it a versatile scaffold for further functionalization and derivatization. The presence of both oxygen and nitrogen atoms in the molecule enhances its solubility in polar solvents and facilitates interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug discovery and material science. The unique conformational flexibility and electronic properties of these molecules make them attractive candidates for designing novel therapeutic agents. Specifically, 1-{7,10-dioxadispiro[2.2.4⁶.2³]dodecan-1-yl}methanamine has been investigated for its potential role in modulating various biological pathways.

One of the most compelling aspects of this compound is its ability to act as a privileged scaffold in medicinal chemistry. The spirocyclic core provides a stable framework that can be modified to target specific enzymes or receptors involved in disease processes. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are key players in cancer signaling pathways.

The synthesis of 1-{7,10-dioxadispiro[2.2.4⁶.2³]dodecan-1-yl}methanamine presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic system requires precise control over reaction conditions to ensure high yield and enantiopurity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to achieve the desired molecular architecture efficiently.

The pharmacological profile of this compound is still under active investigation, but preliminary studies have revealed promising results. In vitro assays have demonstrated that certain analogs of this molecule can interact with biological targets in a manner similar to known pharmacophores. This suggests that further optimization could lead to the development of novel drugs with improved efficacy and reduced side effects.

The potential applications of 1-{7,10-dioxadispiro[2.2.4⁶.2³]dodecan-1-yl}methanamine extend beyond pharmaceuticals into the realm of materials science. Its unique structural features make it a candidate for designing advanced polymers and liquid crystals with tailored properties. These materials could find applications in optoelectronics, where precise control over molecular alignment and packing is crucial.

The development of new synthetic routes for this compound has also spurred innovation in chemical methodology. Researchers are exploring catalytic systems that can streamline the construction of complex spirocyclic frameworks while maintaining high selectivity. Such advancements not only facilitate the production of this compound but also contribute to the broader field of organic synthesis.

In conclusion, 1-{7,10-dioxadispiro[2.2.4⁶.2³]dodecan-1-yl}methanamine (CAS No. 2613381-75-0) represents a fascinating example of how intricate molecular structures can be leveraged for therapeutic and material applications. Its unique chemistry and promising biological activity make it a valuable asset in ongoing research efforts aimed at developing next-generation pharmaceuticals and advanced materials.